Cas no 2172191-36-3 (2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine)

• Product Name: 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine
• CAS No: 2172191-36-3
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5994132
• PubChem ID: 165507811
• Update Time: 2025-08-04

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine
• 2-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)piperidine
• 2172191-36-3
• EN300-1289988

• Inchi： 1S/C11H16ClNOS/c12-11-5-4-10(14-11)8-15-7-9-3-1-2-6-13-9/h4-5,9,13H,1-3,6-8H2
• InChI Key： DVCZKZJBGRZWTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC2CCCCN2)O1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.5Ų

Additional information on 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine

Introduction to 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine (CAS No. 2172191-36-3)

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2172191-36-3, is a heterocyclic compound featuring a piperidine core substituted with a unique sulfanylmethyl group linked to a 5-chlorofuran moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. The presence of both the piperidine and chlorofuran fragments suggests a dual functionality that may contribute to its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to mimic the binding pockets of biological targets such as enzymes and receptors. Its flexibility and ability to form hydrogen bonds make it an ideal scaffold for designing novel therapeutic agents. In contrast, the 5-chlorofuran substituent introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This combination of structural features may endow the compound with unique pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The sulfanylmethyl group in this compound, specifically, has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have shown that sulfanyl-containing compounds often exhibit inhibitory effects on various enzymes, making them valuable candidates for treating inflammatory diseases, cancer, and neurological disorders. The incorporation of this moiety into the piperidine core of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine may enhance its biological activity and selectivity.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The 5-chlorofuran moiety can serve as a pharmacophore that interacts with the active site of kinases, while the piperidine ring provides steric hindrance and optimal positioning for effective binding. This dual interaction may lead to potent inhibition of kinase activity, which could be exploited for therapeutic purposes.

Furthermore, the compound's structural features suggest that it may exhibit properties such as oral bioavailability and metabolic stability, which are critical for drug candidates. The piperidine ring is known to improve solubility and permeability across biological membranes, while the chlorofuran substituent can enhance binding affinity through hydrophobic interactions. These characteristics make 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine a promising lead compound for further optimization.

In vitro studies have begun to explore the biological activity of this compound, with initial results indicating potential inhibitory effects on certain enzymes and receptors. For instance, preliminary data suggest that it may interfere with the activity of Janus kinases (JAKs), which are involved in inflammatory responses. JAK inhibitors have already been approved for treating autoimmune diseases, underscoring the therapeutic relevance of targeting these enzymes.

The synthesis of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring, introduction of the sulfanylmethyl group, and attachment of the 5-chlorofuran moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one.

The potential applications of this compound extend beyond kinase inhibition. Its unique structure may also make it useful in other therapeutic areas, such as central nervous system (CNS) disorders. Piperidine derivatives have shown promise in treating neurological conditions due to their ability to cross the blood-brain barrier efficiently. The presence of both piperidine and chlorofuran fragments could enhance its CNS penetration and target specificity.

As research continues to uncover new biological targets and mechanisms, compounds like 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine are likely to play an increasingly important role in drug development. The combination of structural features from different heterocyclic systems offers a rich chemical space for designing innovative therapeutic agents with improved efficacy and selectivity.

In conclusion,2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)piperidine represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the discovery of new treatments for various diseases.